Tyrosyl-Valine
Tyrosyl-Valine
Tyrosyl-valine, also known as y-V dipeptide or tyr-val, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tyrosyl-valine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Tyrosyl-valine has been primarily detected in feces.
Brand Name:
Vulcanchem
CAS No.:
17355-09-8
VCID:
VC21032995
InChI:
InChI=1S/C14H20N2O4/c1-8(2)12(14(19)20)16-13(18)11(15)7-9-3-5-10(17)6-4-9/h3-6,8,11-12,17H,7,15H2,1-2H3,(H,16,18)(H,19,20)/t11-,12-/m0/s1
SMILES:
CC(C)C(C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)N
Molecular Formula:
C14H20N2O4
Molecular Weight:
280.32 g/mol
Tyrosyl-Valine
CAS No.: 17355-09-8
Cat. No.: VC21032995
Molecular Formula: C14H20N2O4
Molecular Weight: 280.32 g/mol
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Specification
| Description | Tyrosyl-valine, also known as y-V dipeptide or tyr-val, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tyrosyl-valine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Tyrosyl-valine has been primarily detected in feces. |
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| CAS No. | 17355-09-8 |
| Molecular Formula | C14H20N2O4 |
| Molecular Weight | 280.32 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C14H20N2O4/c1-8(2)12(14(19)20)16-13(18)11(15)7-9-3-5-10(17)6-4-9/h3-6,8,11-12,17H,7,15H2,1-2H3,(H,16,18)(H,19,20)/t11-,12-/m0/s1 |
| Standard InChI Key | OYOQKMOWUDVWCR-RYUDHWBXSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)[O-])NC(=O)[C@H](CC1=CC=C(C=C1)O)[NH3+] |
| SMILES | CC(C)C(C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)N |
| Canonical SMILES | CC(C)C(C(=O)[O-])NC(=O)C(CC1=CC=C(C=C1)O)[NH3+] |
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